2-Ethyl-3-phenyl-7-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-ethyl-3-phenyl-7-pyridin-3-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H16N4/c1-2-16-18(14-7-4-3-5-8-14)19-21-12-10-17(23(19)22-16)15-9-6-11-20-13-15/h3-13H,2H2,1H3
• InChI Key: GFVBKVOMOIIWLV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=CC=NC2=C1C3=CC=CC=C3)C4=CN=CC=C4
• Molecular Formula: C19H16N4
• Molecular Weight: 300.4 g/mol

Description

2-Ethyl-3-phenyl-7-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidine is a heterocyclic compound that belongs to the pyrazolo[1,5-a]pyrimidine family. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The unique structure of this compound makes it a valuable candidate for various scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethyl-3-phenyl-7-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidine typically involves the condensation of appropriate pyrazole and pyrimidine precursors. One common method involves the reaction of 3-aminopyrazole with a suitable aldehyde or ketone, followed by cyclization to form the pyrazolo[1,5-a]pyrimidine core . The reaction conditions often include the use of acidic or basic catalysts, and the reactions are typically carried out under reflux conditions to ensure complete cyclization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the compound. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-3-phenyl-7-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or alkyl groups are introduced.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out in aqueous or organic solvents under mild to moderate temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents under inert atmosphere.

Substitution: Halogenating agents, alkylating agents; reactions are conducted in polar or non-polar solvents depending on the nature of the substituent.

Major Products

Scientific Research Applications

Chemistry: The compound serves as a valuable intermediate in the synthesis of more complex heterocyclic compounds.

Biology: It has shown promising activity as an inhibitor of certain enzymes and receptors, making it a potential candidate for drug development.

Medicine: The compound has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: It is used in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-Ethyl-3-phenyl-7-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes such as cyclin-dependent kinases (CDKs) and receptor tyrosine kinases (RTKs), inhibiting their activity.

Pathways Involved: By inhibiting these enzymes, the compound disrupts key signaling pathways involved in cell proliferation, differentiation, and survival, leading to its therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-b]pyridines: These compounds share a similar pyrazole-pyridine core and have been studied for their biological activities.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines: These derivatives exhibit similar structural features and have shown potential as kinase inhibitors.

Uniqueness

2-Ethyl-3-phenyl-7-(pyridin-3-yl)pyrazolo[1,5-a]pyrimidine stands out due to its unique substitution pattern, which imparts distinct electronic and steric properties. This uniqueness contributes to its specific biological activities and potential therapeutic applications .